Cas no 1695244-08-6 (5-cyclopentyl-5H,6H,7H,8H-imidazo1,2-apyrimidine)

• Product Name: 5-cyclopentyl-5H,6H,7H,8H-imidazo1,2-apyrimidine
• CAS No: 1695244-08-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5704986
• PubChem ID: 136839861
• Update Time: 2025-08-02

5-cyclopentyl-5H,6H,7H,8H-imidazo1,2-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 1695244-08-6
• 5-Cyclopentyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine
• EN300-1118691
• Imidazo[1,2-a]pyrimidine, 5-cyclopentyl-1,5,6,7-tetrahydro-
• 5-cyclopentyl-5H,6H,7H,8H-imidazo1,2-apyrimidine

• Inchi： 1S/C11H17N3/c1-2-4-9(3-1)10-5-6-12-11-13-7-8-14(10)11/h7-10H,1-6H2,(H,12,13)
• InChI Key： QYORADXSWAPQPJ-UHFFFAOYSA-N
• SMILES： N12C=CN=C1NCCC2C1CCCC1

Computed Properties

• Exact Mass: 191.142247555g/mol
• Monoisotopic Mass: 191.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 29.8Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 297.7±23.0 °C(Predicted)
• pka: 9.78±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 5-cyclopentyl-5H,6H,7H,8H-imidazo1,2-apyrimidine

Recent Advances in the Study of 5-cyclopentyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1695244-08-6)

The compound 5-cyclopentyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1695244-08-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is part of a broader class of imidazopyrimidines, which are known for their diverse pharmacological activities, including kinase inhibition, anti-inflammatory effects, and anticancer properties. Recent studies have focused on elucidating the molecular mechanisms of this compound and its derivatives, as well as optimizing its synthesis for improved bioavailability and efficacy.

One of the key areas of research has been the exploration of 5-cyclopentyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine as a kinase inhibitor. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often implicated in diseases such as cancer and autoimmune disorders. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the nanomolar range. The study also highlighted its selectivity profile, which could minimize off-target effects and reduce toxicity in clinical applications.

In addition to its kinase inhibitory properties, recent investigations have explored the anti-inflammatory potential of 5-cyclopentyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine. A preclinical study conducted in 2024 revealed that the compound significantly reduces the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophage cell lines. These findings suggest its potential utility in treating chronic inflammatory conditions, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are needed to validate these effects and assess the compound's safety profile.

The synthetic routes for 5-cyclopentyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine have also been a focus of recent research. A novel, scalable synthesis method was reported in Organic Process Research & Development in early 2024, which employs a one-pot multicomponent reaction to improve yield and reduce waste. This advancement is particularly significant for industrial-scale production, as it addresses previous challenges related to cost and environmental impact. The study also provided insights into the compound's stability under various conditions, which is critical for formulation development.

Despite these promising developments, challenges remain in the clinical translation of 5-cyclopentyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine. Pharmacokinetic studies have indicated that the compound exhibits moderate oral bioavailability, necessitating further structural modifications or formulation strategies to enhance its absorption. Additionally, the long-term safety and efficacy of this compound in human subjects are yet to be established. Ongoing research is focused on addressing these gaps, with several preclinical trials currently underway.

In conclusion, 5-cyclopentyl-5H,6H,7H,8H-imidazo[1,2-a]pyrimidine (CAS: 1695244-08-6) represents a promising candidate for therapeutic development, particularly in the areas of kinase inhibition and anti-inflammatory therapy. Recent studies have advanced our understanding of its molecular mechanisms, optimized its synthesis, and highlighted its potential applications. However, further research is needed to overcome existing challenges and fully realize its clinical potential. The continued exploration of this compound and its derivatives is likely to yield valuable insights for the field of medicinal chemistry.